![molecular formula C28H39N3O3 B6226677 3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid CAS No. 1629143-82-3](/img/no-structure.png)
3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid is a useful research compound. Its molecular formula is C28H39N3O3 and its molecular weight is 465.6. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 4-(cyclohexyl(2-methylpropyl)amino)-3-nitrobenzoic acid, which is synthesized from 4-nitrobenzoic acid. The second intermediate is 3-(4-methylphenylcarbamoyl)benzoic acid, which is synthesized from 4-methylphenyl isocyanate and 3-hydroxybenzoic acid. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "4-nitrobenzoic acid", "cyclohexylamine", "2-methylpropylamine", "4-methylphenyl isocyanate", "3-hydroxybenzoic acid", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "triethylamine", "dimethylformamide", "dichloromethane", "diethyl ether", "ethyl acetate", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "4-nitrobenzoic acid is reacted with cyclohexylamine and 2-methylpropylamine in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide to form 4-(cyclohexyl(2-methylpropyl)amino)-3-nitrobenzoic acid.", "4-methylphenyl isocyanate is reacted with 3-hydroxybenzoic acid in the presence of triethylamine and N-hydroxysuccinimide to form 3-(4-methylphenylcarbamoyl)benzoic acid.", "4-(cyclohexyl(2-methylpropyl)amino)-3-nitrobenzoic acid is reduced using palladium on carbon and hydrogen gas to form 4-(cyclohexyl(2-methylpropyl)amino)-3-aminobenzoic acid.", "3-(4-methylphenylcarbamoyl)benzoic acid is activated using N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide, and then coupled with 4-(cyclohexyl(2-methylpropyl)amino)-3-aminobenzoic acid in the presence of triethylamine and dimethylformamide to form the final product, 3-{4-[cyclohexyl(2-methylpropyl)amino]-3-{[(4-methylphenyl)carbamoyl]amino}phenyl}butanoic acid." ] } | |
CAS RN |
1629143-82-3 |
Molecular Formula |
C28H39N3O3 |
Molecular Weight |
465.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.